Cas no 200393-68-6 (4-Methyl(methylsulfonyl)aminobenzoic Acid)
4-Methyl(methylsulfonyl)aminobenzoic Acid is a sulfonamide derivative with a molecular structure featuring a benzoic acid core substituted with a methylsulfonylamino group at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The methylsulfonylamino moiety enhances its reactivity, making it suitable for further functionalization. Its well-defined chemical properties and stability under standard conditions facilitate its use in controlled reactions. The compound’s purity and consistent performance make it a reliable choice for applications requiring precise molecular modifications.
200393-68-6 structure
Product Name:4-Methyl(methylsulfonyl)aminobenzoic Acid
CAS No:200393-68-6
MF:C9H11NO4S
MW:229.25294137001
CID:1071566
PubChem ID:1809372
Update Time:2025-06-08
4-Methyl(methylsulfonyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(N-Methylmethylsulfonamido)benzoic acid
- 4-[Methyl(methylsulfonyl)amino]benzoic acid
- HMS1724O04
- 4-[methyl(methylsulfonyl)amino]benzoic acid, AldrichCPR
- Z56906840
- AKOS000380650
- CHEMBRDG-BB 9070982
- DTXSID70365214
- SR-01000042206
- MFCD00025055
- Benzoic acid, 4-[methyl(methylsulfonyl)amino]-
- VS-00654
- SR-01000042206-1
- 200393-68-6
- 4-(N-Methylmethylsulfonamido)benzoicacid
- CS-0210275
- ALBB-029556
- VFHSGKOERMMKJP-UHFFFAOYSA-N
- SCHEMBL1017482
- SB79742
- STK825544
- BBL000601
- 4-(N-methylmethanesulfonamido)benzoic acid
- 4-Methyl(methylsulfonyl)aminobenzoic Acid
-
- MDL： MFCD00025055
- Inchi： 1S/C9H11NO4S/c1-10(15(2,13)14)8-5-3-7(4-6-8)9(11)12/h3-6H,1-2H3,(H,11,12)
- InChI Key： VFHSGKOERMMKJP-UHFFFAOYSA-N
- SMILES： S(C)(N(C)C1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 229.04100
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.06000
- LogP: 1.86140
4-Methyl(methylsulfonyl)aminobenzoic Acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Methyl(methylsulfonyl)aminobenzoic Acid Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Methyl(methylsulfonyl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358500-50mg |
4-[Methyl(methylsulfonyl)amino]benzoic Acid |
200393-68-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358500-100mg |
4-[Methyl(methylsulfonyl)amino]benzoic Acid |
200393-68-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358500-500mg |
4-[Methyl(methylsulfonyl)amino]benzoic Acid |
200393-68-6 | 500mg |
$ 230.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1265091-1g |
Benzoic acid, 4-[methyl(methylsulfonyl)amino]- |
200393-68-6 | 95% | 1g |
$255 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280945-250mg |
4-[Methyl(methylsulfonyl)amino]benzoic acid |
200393-68-6 | 95+% | 250mg |
￥664 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280945-1g |
4-[Methyl(methylsulfonyl)amino]benzoic acid |
200393-68-6 | 95+% | 1g |
￥1477 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280945-5g |
4-[Methyl(methylsulfonyl)amino]benzoic acid |
200393-68-6 | 95+% | 5g |
￥6318 | 2023-04-15 | |
| 1PlusChem | 1P002D6C-250mg |
Benzoic acid, 4-[methyl(methylsulfonyl)amino]- |
200393-68-6 | 95% | 250mg |
$71.00 | 2023-12-19 | |
| 1PlusChem | 1P002D6C-1g |
Benzoic acid, 4-[methyl(methylsulfonyl)amino]- |
200393-68-6 | 95% | 1g |
$165.00 | 2023-12-19 | |
| A2B Chem LLC | AB09588-1g |
4-[Methyl(methylsulfonyl)amino]benzoic acid |
200393-68-6 | 95% | 1g |
$142.00 | 2024-04-20 |
4-Methyl(methylsulfonyl)aminobenzoic Acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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